Cas no 46946-45-6 ((2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol structure
46946-45-6 structure
Product Name:(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:46946-45-6
MF:C10H13N5O4
MW:267.241321325302
CID:4734770
Update Time:2023-03-24

(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
    • InChI Key: OIRDTQYFTABQOQ-KQYNXXCUSA-N
    • SMILES: O1[C@H](CO)[C@@H](O)[C@@H](O)[C@@H]1N1C2=C(N=C1)C(N)=NC=N2

Computed Properties

  • Exact Mass: 267.097
  • Monoisotopic Mass: 267.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 140A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 2.08
  • Melting Point: 234-236℃
  • Boiling Point: 676.3 °C at 760 mmHg
  • Flash Point: 676.3 °C at 760 mmHg
  • Refractive Index: 1.907
  • PSA: 139.54000
  • LogP: -1.39880

(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Security Information

  • Storage Condition:2-8°C
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